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Compound of Interest

Compound Name: 2,5-Dichloropyrazine

Cat. No.: B010626

An In-depth Technical Guide to 2,5-Dichloropyrazine for Researchers and Drug Development
Professionals

This technical guide provides comprehensive information on 2,5-Dichloropyrazine (CAS No.
19745-07-4), a versatile heterocyclic compound with significant applications in the
pharmaceutical and agrochemical industries. This document is intended for researchers,
scientists, and professionals involved in drug development and chemical synthesis, offering
detailed insights into its commercial availability, chemical properties, synthesis protocols, and
key applications.

Chemical and Physical Properties

2,5-Dichloropyrazine is a colorless to pale yellow liquid with a distinct aromatic profile.[1] Its
chemical structure, characterized by a pyrazine ring with two chlorine substituents, makes it a
valuable intermediate for a variety of chemical transformations.[1] The presence of chlorine
atoms enhances its reactivity towards nucleophilic substitution, facilitating its incorporation into
more complex molecular architectures.[1]
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Property Value

CAS Number 19745-07-4

Molecular Formula CaH2CI2Nz2

Molecular Weight 148.98 g/mol [2][3]

IUPAC Name 2,5-dichloropyrazine[2][4]
Appearance Colorless to pale yellow liquid[1]
Melting Point 0 to 18 °C[1][4]

Boiling Point 184.4 to 202 °C[1][4]

Purity 97% to 99%

Commercial Suppliers

A range of chemical suppliers offer 2,5-Dichloropyrazine, catering to both research and
industrial scale requirements. The following table summarizes some of the commercially
available options.
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Supplier Purity Price Remarks
Hong Kong Tiansheng
New Material Trading 99% US $12.99/ KG
Co., Ltd.
Hong Kong Tiansheng
New Material Trading 98% US $12.99 / KG
Co., Ltd.
Dideu Industries
99.00% US $1.10/¢g

Group Limited

Suzhou Xinkai Bio-
Medical Technology
Co., Ltd.

- Supplier

Suzhou Nuobeike
Biological Technology
Co., Ltd.

- Supplier

Tongchuang
Pharma(Suzhou). Co.,
Ltd.

- Supplier

Suzhou Guide Fine
Material Co. Ltd.

- Supplier

3B Pharmachem
(Wuhan) International
Co.,Ltd.

- Supplier

Simson Pharma
Limited

Accompanied by
- Certificate of

Analysis[5]

Santa Cruz

Biotechnology, Inc.

- For research use only
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Dayang Chem Manufacturer and
(Hangzhou) Co. 98% - supplier, offers custom
Limited synthesis

Experimental Protocols: Synthesis of 2,5-
Dichloropyrazine

The synthesis of 2,5-Dichloropyrazine is well-documented, with the most common route
involving a two-step process starting from pyrazine-2-amine.[6]

Step 1: Synthesis of 5-chloropyrazine-2-amine

Under a nitrogen atmosphere, N-chlorosuccinimide (NCS) (1.05 equivalents) is added to a
stirred solution of pyrazine-2-amine (1.0 equivalent) in anhydrous dichloromethane (DCM) at
40°C for 2 hours.[6] The reaction progress is monitored by Thin Layer Chromatography (TLC).

[6]

Step 2: Synthesis of 2,5-Dichloropyrazine

At -10°C, a solution of sodium nitrite (2.05 equivalents) is added to a stirred solution of 5-
chloropyrazine-2-amine (1.0 equivalent) in concentrated hydrochloric acid over 1 hour.[6][7][8]
The mixture is then stirred at 0°C for 1 hour and subsequently at room temperature for 2 hours.
[7][8] The reaction is monitored by TLC.[6][7][8]

Work-up and Purification

Upon completion, the reaction mixture is neutralized with a 50% sodium hydroxide solution and
extracted with DCM.[6][7][8] The combined organic layers are dried over anhydrous sodium
sulfate and concentrated under reduced pressure.[7][8] The crude product is purified by column
chromatography on silica gel using a hexane solution containing 2% ethyl acetate as the eluent
to yield 2,5-Dichloropyrazine as a colorless oil.[7][8]
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Step 2: Synthesis of 2,5-Dichloropyrazine

Sodium Nitrite (NaNO2)
in Concentrated HCI, -10°C to RT

5-chloropyrazine-2-amine

Step 1: Synthesis of 5-chloropyrazine-2-amine

2,5-Dichloropyrazine

Diazotization

N-chlorosuccinimide (NCS)

in Anhydrous DCM, 40°C, 2h
PRI 5-chloropyrazine-2-amine
CIuTimTatyurt

Pyrazine-2-amine

Click to download full resolution via product page

Caption: Synthesis pathway of 2,5-Dichloropyrazine from pyrazine-2-amine.
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Reaction Setup:
5-chloropyrazine-2-amine in conc. HCI

A
Cool to -10°C

v

Slow addition of NaNO2 solution

v

Stir at 0°C then Room Temperature

Y
Monitor reaction by TLC

\
Neutralization with NaOH
and Extraction with DCM

\ /
Dry organic layer with Na2S0O4

v

Concentrate under reduced pressure

v

Column Chromatography

Pure 2,5-Dichloropyrazine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of 2,5-Dichloropyrazine.
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Applications in Drug Development

2,5-Dichloropyrazine is a crucial building block in the synthesis of various pharmaceutical
compounds.[1][9] For instance, it is a key intermediate in the preparation of capsaicin receptor
antagonists, which are investigated for the treatment of chronic inflammatory pain.[6]

One synthetic route involves the reaction of 2,5-Dichloropyrazine with 3-methoxyaniline in the
presence of a strong base like potassium tert-butoxide (t-BuOK) to yield 5-chloro-N-(3-
methoxyphenyl)pyrazine-2-amine.[6] This intermediate then undergoes a Buchwald-Hartwig
coupling reaction with 2-(piperidin-1-yl)benzamide to produce the final capsaicin receptor
antagonist.[6]

2,5-Dichloropyrazine

3-methoxyaniline

Buchwald-Hartwig
Coupling

5-chloro-N-(3-methoxyphenyl)pyrazine-2-amine

2-(piperidin-1-yl)benzamide

Capsaicin Receptor Antagonist

Click to download full resolution via product page

Caption: Synthesis of a capsaicin receptor antagonist using 2,5-Dichloropyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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